Cas no 88491-75-2 (2-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1))
88491-75-2 structure
Product Name:2-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1)
CAS No:88491-75-2
MF:C16H15N7O6
MW:401.333602190018
CID:630695
PubChem ID:71318344
Update Time:2025-04-19
2-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1) Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1)
- pyridin-2-amine,1,3,5-trinitrobenzene
- DTXSID40748479
- 88491-75-2
- Pyridin-2-amine--1,3,5-trinitrobenzene (2/1)
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- Inchi: 1S/C6H3N3O6.2C5H6N2/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;2*6-5-3-1-2-4-7-5/h1-3H;2*1-4H,(H2,6,7)
- InChI Key: NMGWTOBWPPTBBM-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.N1C=CC=CC=1N.N1C=CC=CC=1N
Computed Properties
- Exact Mass: 401.10838122g/mol
- Monoisotopic Mass: 401.10838122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 29
- Rotatable Bond Count: 0
- Complexity: 283
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 215Ų
2-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1) Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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